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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing rislenemdaz, a selective NMDA

receptor subunit 2B (NR2B) antagonist, in the forced swim test (FST) in mice. The FST is a

widely used behavioral assay to screen for potential antidepressant efficacy.[1][2][3][4] This

document outlines the experimental workflow, summarizes quantitative data from preclinical

studies, and describes the proposed signaling pathway of rislenemdaz.

Introduction
Rislenemdaz (also known as CERC-301 or MK-0657) is an investigational drug that acts as a

selective antagonist of the NMDA receptor subunit 2B (NR2B).[5] It has been evaluated for its

potential as a rapid-acting antidepressant, particularly for treatment-resistant depression.

Preclinical studies in rodent models of depression have demonstrated its ability to produce

antidepressant-like effects. The forced swim test is a common behavioral paradigm used to

assess despair-like behavior in rodents and is sensitive to the effects of antidepressant

medications.

Data Presentation
The following table summarizes the dose-dependent effects of rislenemdaz on immobility time

in the forced swim test in mice subjected to chronic restraint stress (CRS), as reported in a key

preclinical study.
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Treatment Group
Dosage (mg/kg,
i.p.)

Mean Immobility
Time (s)

Standard Error of
the Mean (SEM)

Control (No CRS) Vehicle ~110 ~10

CRS + Vehicle Vehicle ~175 ~15

CRS + Rislenemdaz 0.1 ~160 ~12

CRS + Rislenemdaz 0.3 ~140 ~10

CRS + Rislenemdaz 0.6 ~120 ~8

CRS + Rislenemdaz 1.0 ~115 ~9

Note: Data is approximated from graphical representations in the source literature and is

intended for illustrative purposes.

Experimental Protocols
This section provides a detailed methodology for conducting the forced swim test in mice to

evaluate the effects of rislenemdaz. This protocol integrates specific parameters from studies

using rislenemdaz with standard FST procedures.

1. Animals:

Species: Male adult mice (e.g., C57BL/6J) are commonly used.

Housing: Mice should be group-housed in a temperature- and humidity-controlled

environment with a 12-hour light/dark cycle. Food and water should be available ad libitum.

Acclimation: Allow at least one week for acclimatization to the animal facility before the start

of any experimental procedures.

2. Materials:

Rislenemdaz (CERC-301, MK-0657)

Vehicle (e.g., saline or 0.5% carboxymethylcellulose)
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Forced swim test apparatus: A transparent cylinder (e.g., 25 cm height, 15 cm diameter)

filled with water.

Water bath or heater to maintain water temperature.

Video recording equipment.

Stopwatch.

Dry towels or a warming chamber.

3. Experimental Procedure:

Drug Administration:

Administer rislenemdaz or vehicle via intraperitoneal (i.p.) injection.

A dose-response study is recommended, with doses ranging from 0.1 to 1.0 mg/kg.

The timing between drug administration and the test should be consistent, typically 30-60

minutes.

Forced Swim Test:

Fill the cylinder with water to a depth of approximately 15 cm, ensuring the mouse cannot

touch the bottom with its tail or paws.

Maintain the water temperature at 23-25°C.

Gently place the mouse into the center of the cylinder.

The total duration of the test is 6 minutes.

Video record the entire session for later analysis.

After 6 minutes, carefully remove the mouse from the water.

Thoroughly dry the mouse with a towel and place it in a clean, dry cage, possibly under a

warming lamp, before returning it to its home cage.
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Between each trial, the water in the cylinder should be changed.

Behavioral Scoring:

The primary measure is immobility time. A mouse is considered immobile when it ceases

struggling and remains floating motionless, making only small movements necessary to

keep its head above water.

Scoring is typically performed during the last 4 minutes of the 6-minute test.

Other behaviors that can be scored include swimming (active movements throughout the

cylinder) and climbing (vigorous upward-directed movements of the forepaws along the

side of the cylinder).
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Proposed mechanism of rislenemdaz's antidepressant-like effects.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8068661?utm_src=pdf-body-img
https://www.benchchem.com/product/b8068661?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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